BP Fluor 488

• Molecular Formula: C21H16N4O10S2
• Molecular Weight: 548.5 g/mol
• InChI: InChI=1S/C21H16N4O10S2/c22-13-5-3-10-15(9-2-1-8(20(26)25-24)7-12(9)21(27)28)11-4-6-14(23)19(37(32,33)34)17(11)35-16(10)18(13)36(29,30)31/h1-7,22H,23-24H2,(H,25,26)(H,27,28)(H,29,30,31)(H,32,33,34)
• InChIKey: DYLYDTWNYWUNTO-UHFFFAOYSA-N

BP Fluor 488: Specifications and Channel Compatibility

BP Fluor 488 is a sulfonated rhodamine-based green fluorescent dye optimally designed for the 488 nm argon laser line . With excitation/emission maxima at 499 nm/520 nm, extinction coefficient of 73,000 M⁻¹cm⁻¹, and a fluorescence quantum yield of 0.92 , this fluorophore provides spectral compatibility with standard fluorescein (FITC) filter sets and equipment .

Workflow 488 nm argon laser line fluorescence detection

Compatibility Standard FITC filter sets and imaging equipment

Format Pure 5-isomer sulfonated rhodamine; single-isomer lot consistency

BP Fluor 488: Isomeric Purity and pH Stability

Generic substitution of green fluorescent dyes in the 488 nm channel is unreliable due to fundamental differences in chemical structure that directly impact experimental reproducibility. Traditional dyes like FITC exhibit severe pH-dependent fluorescence (emission is only maximal above pH 10) and poor photostability in aqueous mounting media . Even among sulfonated rhodamine analogs, many exist as mixtures of 5- and 6-isomers, introducing unavoidable lot-to-lot variability in labeling efficiency and signal intensity . Substituting without validating these performance parameters introduces uncontrolled variables that can compromise quantitative imaging, flow cytometry sensitivity, and longitudinal reproducibility across experiments.

BP Fluor 488

FITC

pH-sensitive emission below pH 10 may compromise signal in acidic environments

BP Fluor 488

Isomer mixture dyes

Variable 5-/6-isomer ratios may introduce lot-to-lot labeling inconsistency

BP Fluor 488

Generic 488 nm dyes

Spectral and photostability profiles may not match validated workflows

BP Fluor 488: Quantitative Comparison Evidence

pH and Photostability: BP Fluor 488 vs. FITC

BP Fluor 488 demonstrates pH-insensitive fluorescence across pH 4–10 , directly addressing FITC's major limitation of maximal emission only above pH 10 . In epifluorescence microscopy using aqueous mounting media without anti-fading agents, BP Fluor 488 conjugates exhibit brighter and more persistent fluorescence than fluorescein conjugates . Additionally, in permanent organic mounting media, BP Fluor 488 remains more fluorescent and long-term stable than FITC .

pH Stability vs FITC

Head-to-head

pH 4–10 vs >pH 10

Extended pH working range for imaging

Aqueous mounting media context

Evidence Dimension	pH-dependent fluorescence stability and photostability
Target Compound Data	pH-insensitive fluorescence from pH 4 to 10; brighter and more persistent signal in aqueous mounting media without anti-fading agents; more fluorescent and long-term stable in organic mounting media
Comparator Or Baseline	FITC: maximal fluorescence only above pH 10; lower brightness and photostability under identical aqueous mounting conditions; reduced fluorescence and long-term stability in organic mounting media
Quantified Difference	Qualitative superiority stated in multiple independent technical datasheets; pH stability range extended to acidic conditions (pH 4–10 vs. FITC requiring pH >10 for maximum emission)
Conditions	Epifluorescence microscopy; aqueous mounting media (with and without anti-fading agents); permanent organic mounting media

Why This Matters

For researchers performing imaging across varying pH conditions or requiring extended acquisition times, BP Fluor 488 eliminates the signal variability and rapid photobleaching inherent to FITC conjugates.

BP Fluor 488 Isomer Purity vs. Mixtures

BP Fluor 488 is supplied as a pure 5-sulfonated rhodamine molecule, which eliminates the lot-to-lot variation caused by differing isomer ratios . Many competing dyes in the 488 nm channel are produced as isomer mixtures whose 5-isomer to 6-isomer ratios can fluctuate between manufacturing batches, leading to variable labeling efficiency and inconsistent fluorescence intensity across experiments .

Isomer Purity

Class-level

Pure 5-isomer

Supports lot-to-lot reproducibility

Class-level inference; data to verify

Evidence Dimension	Isomeric purity and batch-to-batch consistency
Target Compound Data	Pure 5-sulfonated rhodamine isomer; no lot-to-lot variation from isomer ratio differences
Comparator Or Baseline	Dyes supplied as mixtures of 5- and 6-isomers (common in many commercial rhodamine-based fluorophores)
Quantified Difference	Not applicable (qualitative structural specification with direct reproducibility implications)
Conditions	All conjugation and fluorescence detection applications

Why This Matters

Procurement of a single-isomer dye ensures reproducible labeling stoichiometry and consistent fluorescence intensity across multiple experiments and different production lots, reducing experimental variability in longitudinal studies and multicenter trials.

Structural Equivalence to Alexa Fluor 488

BP Fluor 488 is structurally identical to Alexa Fluor 488 Azide and its absorption/emission spectra perfectly match the spectra of other fluorescent dyes based on the sulfonated rhodamine 110 core, including DyLight 488, Alexa Fluor 488, and CF 488 Dye [1]. The dye features an extinction coefficient of 73,000 M⁻¹cm⁻¹ and a fluorescence quantum yield of 0.92 , delivering Alexa Fluor 488-comparable brightness and performance .

Structural Equivalence

Head-to-head

Matches Alexa Fluor 488 core

Reported comparable spectral performance

Vendor specification context

Evidence Dimension	Structural identity, spectral properties, brightness, and performance
Target Compound Data	Extinction coefficient: 73,000 M⁻¹cm⁻¹; quantum yield: 0.92; structurally identical to Alexa Fluor 488 Azide
Comparator Or Baseline	Alexa Fluor 488: comparable spectral properties, same sulfonated rhodamine 110 core structure
Quantified Difference	Structurally identical; performance described as 'comparable' in vendor specifications
Conditions	Flow cytometry, fluorescence microscopy, protein labeling applications

Why This Matters

BP Fluor 488 offers a structurally and spectrally equivalent alternative to Alexa Fluor 488, enabling researchers to achieve identical optical performance while optimizing procurement costs.

• [1] tebu-bio. (n.d.). BP Fluor 488 Biotin Product Page. Retrieved from https://www.tebubio.com/en_dk_eur/bp-fluor-488-biotin-284bp-40296-5-mg.html View Source

High-Density Protein Labeling Without Self-Quenching

BP Fluor 488 dye molecules can be attached to proteins at high molar ratios without significant self-quenching, enabling brighter conjugates and more sensitive detection . The multiple negative charges on BP Fluor 488 significantly reduce conjugate aggregation in biological applications .

Labeling Density

Supporting evidence

High DOL without self-quenching

Supports brighter conjugate preparation

Conjugation optimization context

Evidence Dimension	Degree of labeling (DOL) tolerance without self-quenching
Target Compound Data	High molar ratio labeling without significant self-quenching; reduced conjugate aggregation due to multiple negative charges
Comparator Or Baseline	Many conventional dyes exhibit self-quenching at high DOL, limiting achievable conjugate brightness
Quantified Difference	Not specified (qualitative performance statement)
Conditions	Antibody/protein labeling; conjugation reactions

Why This Matters

This property enables the preparation of highly labeled conjugates with enhanced fluorescence intensity, improving detection sensitivity for low-abundance targets in flow cytometry and microscopy.

BP Fluor 488: Key Application Scenarios

Multi-Color Flow Cytometry and Fluorescence Microscopy

With excitation/emission maxima at 499 nm/520 nm, extinction coefficient of 73,000 M⁻¹cm⁻¹, and quantum yield of 0.92 , BP Fluor 488 is ideally suited for flow cytometry and fluorescence microscopy applications requiring high sensitivity on the 488 nm argon laser line. Its compatibility with standard fluorescein filter sets and equipment allows seamless integration into existing multi-color panels without hardware modifications.

Long-Term Imaging in Aqueous Mounting Media

BP Fluor 488 demonstrates superior photostability compared to FITC in epifluorescence microscopy using aqueous mounting media without anti-fading agents . This property supports extended imaging sessions and time-lapse experiments where conventional fluorescein conjugates would photobleach rapidly. The dye also maintains higher fluorescence and long-term stability in permanent organic mounting media .

Stable Fluorescence Across pH Conditions

BP Fluor 488 maintains pH-insensitive fluorescence across pH 4–10 , overcoming FITC's limitation of maximal emission only above pH 10 . This pH stability is essential for intracellular staining in acidic organelles (e.g., endosomes, lysosomes) and for assays where local pH fluctuations would otherwise compromise signal quantification.

Protein and Antibody Labeling for Low-Abundance Detection

BP Fluor 488 can be conjugated to proteins at high molar ratios without significant self-quenching, enabling brighter conjugates for more sensitive detection . The multiple negative charges on the dye reduce conjugate aggregation . This property supports the detection of low-abundance biological structures with enhanced sensitivity in flow cytometry, microscopy, and other fluorescence-based assays .

Application

Selection Property

Validation Focus

Multi-color flow cytometry and fluorescence microscopy

488 nm channel compatibility

FITC filter set integration

Long-term imaging in aqueous mounting media

Photostability profile

Aqueous mounting media endurance

Stable fluorescence across pH conditions

pH-insensitive emission

Intracellular pH range validation

Protein and antibody labeling for low-abundance detection

High-DOL conjugation tolerance

Signal-to-noise ratio at low target levels